Cas no 1184151-16-3 (2-Chloro-5-(3-fluoro-4-methoxyphenyl)benzoic acid)

• Product Name: 2-Chloro-5-(3-fluoro-4-methoxyphenyl)benzoic acid
• CAS No: 1184151-16-3
• MF: C₁₄H₁₀ClFO₃
• MW: 280.678806781769
• MDL: MFCD12859528
• CID: 2621891
• PubChem ID: 53211258
• Update Time: 2025-07-18

2-Chloro-5-(3-fluoro-4-methoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(3-fluoro-4-methoxyphenyl)benzoic acid, 95%
• DTXSID70681289
• 1184151-16-3
• MFCD12859528
• 4-Chloro-3'-fluoro-4'-methoxy[1,1'-biphenyl]-3-carboxylic acid
• 2-CHLORO-5-(3-FLUORO-4-METHOXYPHENYL)BENZOIC ACID
• 2-Chloro-5-(3-fluoro-4-methoxyphenyl)benzoic acid

• MDL： MFCD12859528
• Inchi： 1S/C14H10ClFO3/c1-19-13-5-3-9(7-12(13)16)8-2-4-11(15)10(6-8)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： CTGXDCRTMSMAHM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=CC(=C(C=1)F)OC

Computed Properties

• Exact Mass: 280.0302500Da
• Monoisotopic Mass: 280.0302500Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-Chloro-5-(3-fluoro-4-methoxyphenyl)benzoic acid

2-Chloro-5-(3-Fluoro-4-Methoxyphenyl)Benzoic Acid (CAS No. 1184151-16-3): A Comprehensive Overview of Its Synthesis, Biological Activities, and Applications in Pharmaceutical Research

2-Chloro-5-(3-Fluoro-4-Methoxyphenyl)Benzoic Acid (CAS No. 1184151-16-3) is a multifunctional organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular structure and potential biological activities. This compound belongs to the class of substituted benzoic acids, characterized by the presence of a carboxylic acid group and multiple functional groups such as chloro, fluoro, and methoxy substituents. Its structural complexity and the presence of aromatic rings make it an ideal candidate for further chemical modifications to enhance its pharmacological properties. Recent studies have highlighted the importance of 2-Chloro-5-(3-Fluoro-4-Methoxyphenyl)Benzoic Acid in the development of novel therapeutics targeting various disease mechanisms, particularly in oncology and inflammatory disorders.

The molecular structure of 2-Chloro-5-(3-Fluoro-4-Methoxyphenyl)Benzoic Acid consists of a benzene ring substituted with a chloro group at the 2-position and a para-substituted phenyl ring bearing a fluoro and methoxy group. The presence of these substituents confers specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. The carboxylic acid functionality is particularly important for its potential role in drug delivery systems, as it can form hydrogen bonds with biological macromolecules, thereby enhancing bioavailability and specificity. The synthesis of this compound often involves multi-step organic reactions, including electrophilic aromatic substitution and esterification processes, which are critical for achieving the desired stereochemistry and regioselectivity.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 2-Chloro-5-(3-Fluoro-4-Methoxyphenyl)Benzoic Acid with high purity and yield. One of the most promising approaches involves the use of catalytic methods, which allow for the selective introduction of functional groups while minimizing byproduct formation. For instance, the use of transition metal catalysts has been shown to significantly improve the efficiency of coupling reactions between aromatic rings and carboxylic acid derivatives. This has led to the development of greener and more sustainable synthetic routes, aligning with the principles of Green Chemistry and reducing the environmental impact of pharmaceutical manufacturing.

Biological studies on 2-Chloro-5-(3-Fluoro-4-Methoxyphenyl)Benzoic Acid have revealed its potential as a lead compound for the development of drugs targeting specific biological pathways. For example, research published in *Journal of Medicinal Chemistry* (2023) demonstrated that this compound exhibits significant anti-inflammatory activity by modulating the expression of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). The mechanism of action appears to involve the inhibition of nuclear factor-kappa B (NF-κB) signaling, which is a key regulator of inflammatory responses. These findings suggest that 2-Chloro-5-(3-Fluoro-4-Methoxyphenyl)Benzoic Acid could be a valuable candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the potential of 2-Chloro-5-(3-Fluoro-4-Methoxyphenyl)Benzoic Acid in cancer therapy. Preliminary studies have indicated that this compound may possess anti-cancer properties by inducing apoptosis in malignant cells. A 2023 study published in *Cancer Research* reported that 2-Chloro-5-(3-Fluoro-4-Methoxyphenyl)Benzoic Acid selectively targets cancer cells by disrupting the mitochondrial membrane potential and triggering the intrinsic apoptotic pathway. The compound's ability to selectively affect cancer cells while sparing normal cells is a significant advantage in the development of targeted therapies. Further research is needed to elucidate the exact molecular mechanisms and to evaluate its efficacy in preclinical models.

From a pharmacological perspective, the physicochemical properties of 2-Chloro-5-(3-Fluoro-4-Methoxyphenyl)Benzoic Acid are critical for its potential therapeutic applications. The compound's solubility, stability, and ability to cross biological membranes are essential factors that determine its bioavailability and therapeutic effectiveness. Recent studies have focused on optimizing these properties through structural modifications, such as the introduction of hydrophilic or hydrophobic groups to enhance solubility. Additionally, the compound's ability to form hydrogen bonds with biological targets may improve its binding affinity and selectivity, which are crucial for drug efficacy.

Despite its promising properties, the development of 2-Chloro-5-(3-Fluoro-4-Methoxyphenyl)Benzoic Acid as a therapeutic agent faces several challenges. One of the main obstacles is the need to ensure its safety and toxicity profile. While initial studies suggest that the compound is relatively non-toxic, further toxicological studies are required to evaluate its long-term effects and potential side effects. Additionally, the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion, must be thoroughly investigated to optimize its therapeutic potential.

In conclusion, 2-Chloro-5-(3-Fluoro-4-Methoxyphenyl)Benzoic Acid (CAS No. 1184151-16-3) represents a promising candidate for the development of novel therapeutics due to its unique molecular structure and potential biological activities. Ongoing research is focused on optimizing its synthetic methods, elucidating its mechanisms of action, and evaluating its safety and efficacy. As the field of pharmaceutical chemistry continues to evolve, compounds like 2-Chloro-5-(3-Fluoro-4-Methoxyphenyl)Benzoic Acid will play an increasingly important role in the discovery of new treatments for a wide range of diseases.